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Cat. No.: B101857 Get Quote

In-Depth Technical Guide: 3-Methoxy-9H-
carbazole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Methoxy-9H-carbazole, a heterocyclic aromatic compound of significant

interest in medicinal chemistry and materials science. This document collates available data on

its physicochemical characteristics, spectral properties, and synthesis. It also elucidates its

biological activity, with a particular focus on its role as an inhibitor of the NF-κB signaling

pathway, a critical target in cancer drug development. Detailed experimental methodologies

and structured data tables are presented to facilitate further research and application of this

compound.

Chemical and Physical Properties
3-Methoxy-9H-carbazole is a derivative of carbazole with a methoxy group substituted at the

3-position of the carbazole ring.[1][2] The "9H" designation indicates that the nitrogen atom at

position 9 is bonded to a hydrogen atom.[1] This substitution pattern influences the electronic

distribution within the aromatic system, thereby affecting its chemical reactivity and physical

properties.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b101857?utm_src=pdf-interest
https://www.benchchem.com/product/b101857?utm_src=pdf-body
https://www.benchchem.com/product/b101857?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ullmann_condensation
https://www.benchchem.com/product/B101857
https://en.wikipedia.org/wiki/Ullmann_condensation
https://en.wikipedia.org/wiki/Ullmann_condensation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tabulated Physical and Chemical Data
Property Value Source(s)

Molecular Formula C₁₃H₁₁NO [3]

Molecular Weight 197.23 g/mol [4]

CAS Number 18992-85-3 [3]

IUPAC Name 3-methoxy-9H-carbazole [3]

Melting Point 139-141 °C [5]

Appearance Solid [4]

Solubility

Soluble in organic solvents

such as chloroform, benzene,

and ethanol.[6] Practically

insoluble in water.[6]

[6]

pKa
Data not available in the

searched literature.

LogP (calculated) 3.7 [3]

Spectral Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-
Methoxy-9H-carbazole.

Tabulated Spectral Data
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Technique Key Peaks/Signals Source(s)

¹H NMR

Spectral data available, but

specific peak assignments

require further analysis.

[7]

¹³C NMR

Spectral data available, but

specific peak assignments

require further analysis.

[7]

FT-IR

Characteristic peaks for N-H,

C-H (aromatic and aliphatic),

C-O, and C=C bonds are

expected.

[8][9]

Mass Spectrometry (MS)
Molecular ion peak (M+)

expected at m/z 197.
[3]

UV-Vis Spectroscopy

Absorption maxima are

influenced by the solvent

polarity.

[10][11][12][13]

Experimental Protocols
Synthesis of 3-Methoxy-9H-carbazole via Ullmann
Condensation
A common method for the synthesis of 3-Methoxy-9H-carbazole is the Ullmann condensation,

which involves the copper-catalyzed reaction of an aryl halide with an alcohol.[1] A specific

protocol is adapted from a literature procedure for a similar carbazole derivative.[14]

Materials:

3-Bromo-9H-carbazole

Copper(I) iodide (CuI)

Sodium methoxide (NaOMe) in Methanol (5 M solution)
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Dry Dimethylformamide (DMF)

Argon gas

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a solution of 3-Bromo-9H-carbazole (40 mmol) in dry DMF (80 mL) under an argon

atmosphere, add CuI (48 mmol).

Add a 5 M solution of NaOMe in MeOH (0.80 mol) at room temperature.

Heat the reaction mixture to 120 °C and stir overnight.

After cooling to room temperature, evaporate the solvent under reduced pressure.

To the residue, add saturated aqueous NaHCO₃.

Extract the mixture with EtOAc three times.

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent in

vacuo to yield the crude product.

Purification by Recrystallization
The crude 3-Methoxy-9H-carbazole can be purified by recrystallization.

Procedure:

Dissolve the crude product in a minimal amount of a hot solvent, such as ethanol or an ethyl

acetate/heptane mixture.[5][15][16]

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to

induce crystallization.
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Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent.

Dry the purified crystals under vacuum.

Analytical Methods
High-Performance Liquid Chromatography (HPLC): A general reverse-phase HPLC method

can be adapted for the purity analysis of 3-Methoxy-9H-carbazole.[17][18][19]

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water, potentially with a modifier like formic acid

for MS compatibility.

Detection: UV detection at a wavelength determined from the UV-Vis spectrum of the

compound.

Chemical Reactivity and Biological Activity
The methoxy group at the 3-position is an electron-donating group, which activates the

carbazole ring towards electrophilic substitution.[1] This property makes 3-Methoxy-9H-
carbazole a valuable intermediate in the synthesis of more complex molecules.[1]

Inhibition of NF-κB Signaling Pathway in Breast Cancer
Recent studies have highlighted the potential of 3-Methoxy-9H-carbazole as an anti-cancer

agent. It has been shown to impede the growth of human breast cancer cells by suppressing

the NF-κB signaling pathway.[16][20] The NF-κB pathway is a critical regulator of genes

involved in inflammation, immunity, cell proliferation, and apoptosis. Its chronic activation is

implicated in the progression of various cancers.

The proposed mechanism involves the inhibition of NF-κB, which in turn modulates the

expression of downstream target genes such as Bcl-2 (an anti-apoptotic protein) and caspase-

3 (a key executioner of apoptosis).[16] By suppressing NF-κB, 3-Methoxy-9H-carbazole can

induce apoptosis in cancer cells.
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Visualizations
Synthesis Workflow

Synthesis of 3-Methoxy-9H-carbazole

Ullmann Condensation

Purification

3-Bromo-9H-carbazole +
NaOMe + CuI in DMF

Heat to 120°C, stir overnight

Evaporation, NaHCO₃ wash,
EtOAc extraction

Crude 3-Methoxy-9H-carbazole

Recrystallization from
Ethanol or EtOAc/Heptane

Pure 3-Methoxy-9H-carbazole

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 3-Methoxy-9H-carbazole.

NF-κB Signaling Pathway Inhibition
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Inhibition of NF-κB Signaling by 3-Methoxy-9H-carbazole

3-Methoxy-9H-carbazole

NF-κB
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Bcl-2 Expression
(Anti-apoptotic)

Promotes

Caspase-3 Activation

Inhibits

Apoptosis

Inhibits Promotes

Click to download full resolution via product page

Caption: Proposed mechanism of apoptosis induction via NF-κB inhibition.

Conclusion
3-Methoxy-9H-carbazole is a versatile compound with significant potential in both materials

science and medicinal chemistry. Its synthesis is achievable through established methods like

the Ullmann condensation. The key to its biological activity appears to be its ability to inhibit the

NF-κB signaling pathway, making it a promising candidate for further investigation in the

development of novel anti-cancer therapies. This guide provides a foundational repository of its

known properties and methodologies to support and encourage future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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